Cas no 1602622-71-8 (5-Fluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: 5-Fluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 1602622-71-8
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5742804
• PubChem ID: 84618467
• Update Time: 2025-06-14

5-Fluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-743405
• 5-Fluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
• 1602622-71-8

• Inchi： 1S/C11H14FN/c1-7-5-9-8(11(13)6-7)3-2-4-10(9)12/h2-4,7,11H,5-6,13H2,1H3
• InChI Key： XSSJBCVUJPYJQW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1CC(C)CC2N

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 5-Fluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine

Research Brief on 5-Fluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1602622-71-8): Recent Advances and Applications

The compound 5-Fluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1602622-71-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydronaphthalene scaffold and fluorine substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the optimization of synthetic routes for 5-Fluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also enhances the purity of the compound, which is critical for pharmaceutical applications.

Pharmacological evaluations have revealed that 5-Fluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine exhibits potent activity as a serotonin receptor modulator. In vitro and in vivo studies have shown its high affinity for 5-HT1A and 5-HT2A receptors, suggesting potential applications in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Furthermore, its fluorinated structure contributes to improved metabolic stability and blood-brain barrier penetration, which are desirable traits for central nervous system (CNS) drugs.

Recent preclinical trials have also explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 5-Fluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine derivatives exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, although further research is needed to fully elucidate these effects.

In addition to its therapeutic potential, the compound's pharmacokinetic profile has been a focus of recent investigations. Studies have shown favorable absorption, distribution, metabolism, and excretion (ADME) properties, with oral bioavailability exceeding 60% in rodent models. These findings support the feasibility of developing 5-Fluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine as an orally administered drug candidate.

Despite these promising results, challenges remain. The compound's stereochemistry poses a significant hurdle, as the biological activity of its enantiomers can vary dramatically. Recent efforts have focused on developing stereoselective synthesis methods to produce enantiomerically pure forms, which could enhance both efficacy and safety. Additionally, long-term toxicity studies are still underway to ensure the compound's suitability for clinical use.

In conclusion, 5-Fluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1602622-71-8) represents a versatile and promising scaffold in medicinal chemistry. Its applications span neurological and oncological therapeutics, driven by its unique pharmacological properties and favorable pharmacokinetics. Continued research into its synthesis, mechanism of action, and clinical potential is expected to yield significant advancements in the coming years.